Cas no 70396-14-4 (7-Iodohept-2-yne)
7-Iodohept-2-yne structure
Product Name:7-Iodohept-2-yne
CAS No:70396-14-4
MF:C7H11I
MW:222.066714525223
CID:2799637
PubChem ID:13100249
Update Time:2025-04-21
7-Iodohept-2-yne Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL25751472
- 70396-14-4
- DTXCID80468947
- DTXSID10518141
- 7-IODOHEPT-2-YNE
- 7-Iodohept-2-yne
-
- Inchi： 1S/C7H11I/c1-2-3-4-5-6-7-8/h4-7H2,1H3
- InChI Key： RHWYHZXYFWSACB-UHFFFAOYSA-N
- SMILES： ICCCCC#CC
Computed Properties
- Exact Mass: 221.99055Da
- Monoisotopic Mass: 221.99055Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 93.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
7-Iodohept-2-yne Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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